Cas no 126342-34-5 (1-(3-Bromophenyl)-butanol)

• Product Name: 1-(3-Bromophenyl)-butanol
• CAS No: 126342-34-5
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• CID: 2133256
• Update Time: 2023-08-04

1-(3-Bromophenyl)-butanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)butan-1-ol
• 1-(3-bromophenyl)-butanol
• AGCGZPRKKYCHPL-UHFFFAOYSA-N
• 1-(3-Bromophenyl)-butanol

• Inchi： 1S/C10H13BrO/c1-2-4-10(12)8-5-3-6-9(11)7-8/h3,5-7,10,12H,2,4H2,1H3
• InChI Key： AGCGZPRKKYCHPL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(CCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Topological Polar Surface Area: 20.2